Cas no 338415-08-0 (2-((3-Phenyl-1H-indol-2-yl)carbonyl)-N-(3-(trifluoromethyl)phenyl)-1-hydrazinecarboxamide)

• Product Name: 2-((3-Phenyl-1H-indol-2-yl)carbonyl)-N-(3-(trifluoromethyl)phenyl)-1-hydrazinecarboxamide
• CAS No: 338415-08-0
• MF: C₂₃H₁₇F₃N₄O₂
• MW: 438.401895284653
• CID: 5224205
• Update Time: 2025-11-01

2-((3-Phenyl-1H-indol-2-yl)carbonyl)-N-(3-(trifluoromethyl)phenyl)-1-hydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3-PHENYL-1H-INDOL-2-YL)CARBONYL]-N-[3-(TRIFLUOROMETHYL)PHENYL]-1-HYDRAZINECARBOXAMIDE
• 3-phenyl-N-({[3-(trifluoromethyl)phenyl]carbamoyl}amino)-1H-indole-2-carboxamide
• 2-((3-Phenyl-1H-indol-2-yl)carbonyl)-N-(3-(trifluoromethyl)phenyl)-1-hydrazinecarboxamide
• 1-[(3-phenyl-1H-indole-2-carbonyl)amino]-3-[3-(trifluoromethyl)phenyl]urea
• 2-(3-phenyl-1H-indole-2-carbonyl)-N-(3-(trifluoromethyl)phenyl)hydrazinecarboxamide

• Inchi： 1S/C23H17F3N4O2/c24-23(25,26)15-9-6-10-16(13-15)27-22(32)30-29-21(31)20-19(14-7-2-1-3-8-14)17-11-4-5-12-18(17)28-20/h1-13,28H,(H,29,31)(H2,27,30,32)
• InChI Key： JOEQTNSUWZJVHW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(NNC(C1=C(C2C=CC=CC=2)C2C=CC=CC=2N1)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 668
• XLogP3: 5.1
• Topological Polar Surface Area: 86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 2-((3-Phenyl-1H-indol-2-yl)carbonyl)-N-(3-(trifluoromethyl)phenyl)-1-hydrazinecarboxamide

Introduction to 2-((3-Phenyl-1H-indol-2-yl)carbonyl)-N-(3-(trifluoromethyl)phenyl)-1-hydrazinecarboxamide (CAS No. 338415-08-0)

2-((3-Phenyl-1H-indol-2-yl)carbonyl)-N-(3-(trifluoromethyl)phenyl)-1-hydrazinecarboxamide (CAS No. 338415-08-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a hydrazide derivative with a unique structural framework that includes an indole moiety and a trifluoromethyl group. These structural features contribute to its potential biological activities and therapeutic applications.

The indole core is a well-known scaffold in medicinal chemistry, often found in natural products and synthetic compounds with diverse biological activities. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. The hydrazide functionality, on the other hand, can participate in various chemical reactions, including the formation of hydrazones and azo compounds, which are important in both synthetic and biological contexts.

Recent studies have explored the potential of 2-((3-Phenyl-1H-indol-2-yl)carbonyl)-N-(3-(trifluoromethyl)phenyl)-1-hydrazinecarboxamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases can lead to reduced tumor growth and improved patient outcomes.

In addition to its enzymatic inhibition properties, 2-((3-Phenyl-1H-indol-2-yl)carbonyl)-N-(3-(trifluoromethyl)phenyl)-1-hydrazinecarboxamide has been investigated for its anti-inflammatory effects. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and promoting tissue repair.

The pharmacokinetic properties of 2-((3-Phenyl-1H-indol-2-yl)carbonyl)-N-(3-(trifluoromethyl)phenyl)-1-hydrazinecarboxamide have also been studied extensively. Its lipophilic nature allows for good absorption through biological membranes, leading to favorable bioavailability. However, the compound's metabolic stability is a critical factor in its therapeutic efficacy. Research has shown that it undergoes minimal first-pass metabolism, which enhances its systemic availability and prolongs its half-life in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-((3-Phenyl-1H-indol-2-yl)carbonyl)-N-(3-(trifluoromethyl)phenyl)-1-hydrazinecarboxamide in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are promising and suggest that further clinical development is warranted.

In conclusion, 2-((3-Phenyl-1H-indol-2-yl)carbonyl)-N-(3-(trifluoromethyl)phenyl)-1-hydrazinecarboxamide (CAS No. 338415-08-0) represents a promising candidate for the treatment of various diseases due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and optimize its therapeutic potential, making it an exciting area of focus for both academic researchers and pharmaceutical companies.